Cas no 29609-26-5 (1-Piperidinesulfonamide,2,5-dimethyl-)

1-Piperidinesulfonamide,2,5-dimethyl- structure
29609-26-5 structure
Product Name:1-Piperidinesulfonamide,2,5-dimethyl-
CAS No:29609-26-5
MF:C7H16N2O2S
MW:192.279140472412
CID:240469
Update Time:2024-01-26

1-Piperidinesulfonamide,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinesulfonamide,2,5-dimethyl-
    • 1-Piperidinesulfonamide,2,5-dimethyl-(8CI)
    • 1-Piperidinesulfonamide, 2,5-dimethyl-
    • Inchi: 1S/C7H16N2O2S/c1-6-3-4-7(2)9(5-6)12(8,10)11/h6-7H,3-5H2,1-2H3,(H2,8,10,11)
    • InChI Key: YEIMPBGCYOVLMP-UHFFFAOYSA-N
    • SMILES: N1(S(N)(=O)=O)CC(C)CCC1C

Computed Properties

  • Exact Mass: 192.09338
  • Monoisotopic Mass: 192.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 306.6±25.0 °C(Predicted)
  • PSA: 63.4
  • pka: 12.74±0.60(Predicted)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD